![molecular formula C10H15ClN2O3 B2572465 3-Amino-4-(3-nitrophenyl)butan-2-ol;hydrochloride CAS No. 2418670-67-2](/img/structure/B2572465.png)
3-Amino-4-(3-nitrophenyl)butan-2-ol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-4-(3-nitrophenyl)butan-2-ol;hydrochloride is a chemical compound that has been extensively researched in the scientific community. This compound has shown potential in various scientific research applications and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Synthesis and Antimalarial Activity
The synthesis of a series of compounds from substituted 1-phenyl-2-propanones, including 3-Amino-4-(3-nitrophenyl)butan-2-ol;hydrochloride, has demonstrated significant antimalarial activity against Plasmodium berghei in mice. This pathway involves the preparation of compounds through a multi-step process, starting from the nitro derivatives to the amino and acetamido derivatives, concluding with N-[5-[(alkylamino)methyl]-6-hydroxy[1,1'-biphenyl]-3-yl]acetamides and final condensation. This research highlights the potential clinical application of such compounds in treating resistant strains of malaria and their excellent activity in primate models, suggesting the possibility of oral administration for extended protection against infection (Werbel et al., 1986).
Asymmetric Synthesis
The development of new, inexpensive chiral amino alcohol-based ligands has been explored for the asymmetric alkynylation of chloral, yielding high yields with excellent enantiomeric excess (ee). The study focused on synthesizing chiral trichloromethyl carbinol and its conversion into pharmaceutically relevant building blocks. This research showcases the utility of this compound in developing novel asymmetric synthesis pathways that can produce high-value pharmaceutical intermediates with high ee (Jiang & Si, 2004).
Directed Asymmetric Aminohydroxylation
The use of 4-nitrophenyl ether as an efficient directing group in asymmetric aminohydroxylation reactions of but-3-en-1-ol derivatives has been demonstrated to allow for the enantioselective synthesis of GABOB and homoserine derivatives. This method provides a strategic approach to control the regio- and enantioselectivity of aminohydroxylation reactions, showcasing the importance of this compound in synthesizing enantioselective compounds with potential applications in medicinal chemistry (Harding et al., 2005).
Hydrogen Bond Studies
Research involving substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides synthesized from this compound and related compounds has provided insights into the formation of intra- and intermolecular hydrogen bonds. This study emphasizes the role of hydrogen bonding in determining the molecular structure and stability of such compounds, contributing to the understanding of molecular interactions in medicinal chemistry (Romero & Margarita, 2008).
Properties
IUPAC Name |
3-amino-4-(3-nitrophenyl)butan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3.ClH/c1-7(13)10(11)6-8-3-2-4-9(5-8)12(14)15;/h2-5,7,10,13H,6,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBUXRZNHCWVZSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(CC1=CC(=CC=C1)[N+](=O)[O-])N)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.